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Introduction to Electroantennography (EAG)
Electroantennography (EAG) is a powerful electrophysiological technique used to measure the

summated electrical potential changes from the entire antenna of an insect in response to a

volatile stimulus.[1][2] This method provides a rapid and sensitive bioassay for screening

odorants that elicit a response from insect olfactory receptor neurons.[3] The amplitude of the

EAG response generally correlates with the intensity of the stimulus and the sensitivity of the

antenna to the specific compound.[2] These application notes provide a detailed protocol for

conducting EAG assays with a specific focus on the long-chain alkene, (E)-5-Octadecene, a

compound potentially involved in insect chemical communication.[4][5]

Principle of Electroantennography
When volatile molecules, such as (E)-5-Octadecene, bind to olfactory receptors on the insect

antenna, they initiate a signal transduction cascade that leads to the depolarization of olfactory

sensory neuron membranes. The EAG technique measures the collective potential difference

between the base and the tip of the antenna.[2] This change in electrical potential is recorded

as a negative voltage deflection, and its amplitude is indicative of the level of antennal

stimulation.
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Data Presentation
Quantitative data from EAG experiments should be systematically organized to facilitate clear

interpretation and comparison. The following tables are templates for recording and presenting

EAG response data for (E)-5-Octadecene. The hypothetical data are based on typical

responses observed for similar long-chain semiochemicals in insects.

Table 1: Dose-Response of Insect Antennae to (E)-5-Octadecene

Compound Dose (µg on filter paper)
Mean EAG Response (mV)
± SEM (n=10)

(E)-5-Octadecene 0.01 0.2 ± 0.05

0.1 0.8 ± 0.12

1 1.5 ± 0.21

10 2.4 ± 0.35

100 2.5 ± 0.38

Hexane (Control) - 0.1 ± 0.03

Table 2: Comparative EAG Responses of Different Insect Species to (E)-5-Octadecene (10 µg

dose)

Insect Species Sex
Mean EAG Response (mV)
± SEM (n=10)

Heliothis virescens Male 2.1 ± 0.29

Female 1.8 ± 0.25

Spodoptera frugiperda Male 1.9 ± 0.26

Female 1.6 ± 0.22

Control (Hexane) - 0.1 ± 0.04
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Experimental Protocols
This section provides a detailed methodology for performing an EAG assay with (E)-5-
Octadecene.

Materials and Reagents
(E)-5-Octadecene (purity >95%)

Hexane (or another suitable nonpolar solvent like paraffin oil), high-purity[6]

Saline solution (e.g., Ringer's solution)

Live insects (e.g., moths such as Heliothis virescens or Spodoptera frugiperda), 2-3 days

old, virgin[7]

Filter paper strips (e.g., Whatman No. 1)

Pasteur pipettes

Micropipettes

Dissecting microscope

Micromanipulators

Glass capillary electrodes

Ag/AgCl wires

EAG probe/holder

High-impedance amplifier

Data acquisition system (computer with appropriate software)

Purified, humidified air source

Faraday cage
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Preparation of Stimuli
Stock Solution: Prepare a stock solution of (E)-5-Octadecene in high-purity hexane at a

concentration of 10 µg/µL.

Serial Dilutions: Perform serial dilutions to create a range of concentrations (e.g., 0.001,

0.01, 0.1, 1, and 10 µg/µL).

Control: Use hexane as the negative control.

Stimulus Cartridge: Apply 10 µL of each solution onto a small strip of filter paper. Allow the

solvent to evaporate for approximately 30-60 seconds. Insert the filter paper into a clean

Pasteur pipette.[6]

Insect and Antenna Preparation
Anesthesia: Anesthetize an insect by chilling it on ice or in a freezer for 1-2 minutes.

Antenna Excision: Under a dissecting microscope, carefully excise one antenna at its base

using fine scissors.

Mounting: Mount the excised antenna between two electrodes filled with saline solution. The

recording electrode is placed in contact with the distal end of the antenna, while the

reference electrode is connected to the basal end. This can be achieved by inserting the

ends of the antenna into the tips of the glass capillary electrodes.[2]

EAG Recording
Setup: Place the mounted antenna preparation inside a Faraday cage to shield it from

electrical noise. The antenna should be positioned in a continuous stream of purified and

humidified air.

Stimulus Delivery: A puff of air (typically 0.5-1 second in duration) is delivered through the

Pasteur pipette containing the odorant-laden filter paper. The stimulus should be directed

towards the antenna.

Data Acquisition: Record the electrical signal from the antenna using the amplifier and data

acquisition system. The EAG response is the negative voltage deflection from the baseline.
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Inter-stimulus Interval: Allow a sufficient recovery period (e.g., 30-60 seconds) between

stimuli to prevent receptor adaptation.

Randomization: Present the stimuli in a randomized order, from lower to higher

concentrations, to minimize adaptation effects.

Standard: Periodically present a standard compound known to elicit a reliable response to

monitor the viability of the antennal preparation.

Data Analysis
Measurement: Measure the amplitude of the EAG response (in millivolts, mV) as the

maximum negative deflection from the baseline.

Normalization: Subtract the average response to the solvent control from the responses to

(E)-5-Octadecene to correct for mechanical stimulation.

Dose-Response Curves: Plot the mean normalized EAG response against the logarithm of

the stimulus concentration to generate dose-response curves.[3][8]

Statistical Analysis: Use appropriate statistical tests (e.g., ANOVA, t-test) to compare

responses between different concentrations, sexes, or species.
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Caption: Workflow for the Electroantennography (EAG) experiment.
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Caption: Simplified olfactory signaling pathway in an insect.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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